1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-chlorophenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromo-2-chlorophenoxy)ethanone
• InChI: InChI=1S/C20H20BrClN2O4/c21-15-2-4-17(16(22)10-15)26-12-20(25)24-7-5-23(6-8-24)11-14-1-3-18-19(9-14)28-13-27-18/h1-4,9-10H,5-8,11-13H2
• InChI Key: YXLWVYUVZCMBTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)COC4=C(C=C(C=C4)Br)Cl
• Molecular Formula: C20H20BrClN2O4
• Molecular Weight: 467.7 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-chlorophenoxy)acetyl]piperazine is a chemical compound that has been synthesized for research purposes. The compound is commonly referred to as BDP and is used in scientific studies to investigate its potential as a therapeutic agent. BDP has been shown to have a range of biochemical and physiological effects, making it an important area of research in the field of pharmacology.

Mechanism of Action

The exact mechanism of action of BDP is not fully understood, but it is believed to work by modulating various signaling pathways in the body. BDP has been shown to interact with a range of receptors, including serotonin and dopamine receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BDP has a range of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. BDP has been shown to reduce inflammation in various tissues, including the brain, and to protect against oxidative stress. BDP has also been shown to have neuroprotective effects, protecting against damage to neurons and promoting neuronal survival.

Advantages and Limitations for Lab Experiments

BDP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a range of effects that make it useful for investigating various disease pathways. However, there are also limitations to using BDP in experiments. Its mechanism of action is not fully understood, and there may be unknown side effects or interactions with other compounds.

Future Directions

There are several potential future directions for research on BDP. One area of interest is investigating its potential as a treatment for various neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Researchers may also investigate the use of BDP in combination with other compounds to enhance its therapeutic effects. Additionally, further research may be needed to fully understand the mechanism of action of BDP and to identify any potential side effects or limitations of its use in therapeutic applications.

Synthesis Methods

BDP can be synthesized using a range of methods, including the reaction of 1-(1,3-benzodioxol-5-ylmethyl)piperazine with 4-(2-bromo-4-chlorophenoxy)acetic acid in the presence of a coupling agent. The resulting compound is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

BDP has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent. Studies have shown that BDP has a range of effects, including anti-inflammatory, antioxidant, and neuroprotective properties. BDP has also been shown to have potential as a treatment for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.